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Toxicity Profile of Diclosulam

Get Quote

The table below summarizes the available ecotoxicity data for diclosulam. Please note that toxicity values

can vary based on specific test conditions and species.

Organism | Parameter

Test
Duration

Value

Notes | Effect Level

Honeybees (Apis mellifera)

Contact Toxicity

Freshwater Fish

Rainbow Trout

Bluegill Sunfish

48 hours

96 hours

96 hours

LDso > 25 pglbee
[1]1[2]

LCso > 110 mg/L
[1][2]

LCso > 137 mg/L
[1][2]

Practically non-toxic [2].

© 2026 Smolecule. All rights reserved.

1/6

Tech Support


https://www.smolecule.com/products/s617487?utm_src=pdf-body
https://www.smolecule.com/products/s617487?utm_src=pdf-interest
https://www.smolecule.com/products/s617487?utm_src=pdf-body
https://www.smolecule.com/products/s617487?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1154.htm
https://www.agropages.com/AgroData/Detail-2044.htm
https://www.agropages.com/AgroData/Detail-2044.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1154.htm
https://www.agropages.com/AgroData/Detail-2044.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1154.htm
https://www.agropages.com/AgroData/Detail-2044.htm
https://www.smolecule.com/products/s617487?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Reliability Assessment & Statistical Comparison
Specifications & Pricing

Organism | Parameter

Sheepshead Minnow

Aquatic Invertebrates

Daphnia (Water flea)

Daphnia Life-cycle

Grass Shrimp

Eastern Oyster

Aquatic Plants

Green Algae (Selenastrum
capricornutum)

Blue-green Algae (Anabaena
flos-aquae)

Duckweed (Lemna sp.)

Other Organisms

Earthworms

Bobwhite Quail (Oral)

Bobwhite Quail (Dietary)

Test
Duration

96 hours

48 hours

Chronic

96 hours

96 hours

14 days

14 days

96 hours

14 days

Acute

Acute

Value

LCso > 120 mg/L
[2]

LCso 72 mglL [1]
(2]

NOEC 5.66 mg/L
[2]

LCso > 120 mg/L
[2]

LCso > 120 mg/L
[2]

ECso 1.6 pg/L [1]
[2]

ECso 83 pglL [2]

ECso 1.16 pgiL [2]

LCso > 991 mgl/kg
[1]112]

LDso > 2250 mglkg
[1][2]

LCso > 5620 ppm
[2]

Notes | Effect Level

No Observed Effect
Concentration.

High toxicity.

High toxicity.

Practically non-toxic.

Slightly toxic.
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Standard Experimental Protocols

The toxicity data for diclosulam was likely generated following standardized international testing

guidelines. The table below outlines the core methodologies relevant to the data presented.

Test Organism Guideline & Objective Key Protocol Elements

| Honeybees | OECD Guideline 214: "Honeybees, Acute Contact Toxicity Test" [3]. Objective: Determine
the LDso via direct contact. | 1. Exposure: Anesthetized adult worker bees are treated topically on the thorax
with a range of pesticide doses [4]. 2. Housing: Treated bees are kept in small cages and provided with sugar
syrup and water ad libitum. 3. Duration & Conditions: Mortality is recorded after 48 hours of exposure
under controlled temperature and humidity. 4. Analysis: LDso is calculated using statistical methods like
probit analysis [3]. | | Aquatic Organisms (Fish/Invertebrates) | EPA Ecological Risk Assessments
(aligned with 40 CFR 158) [5]. Objective: Determine the LCso (Lethal Concentration for 50% of the
population). | 1. Test Chamber: Organisms are placed in a controlled aquarium system with the test
substance dissolved in water. 2. Exposure: A series of concentrations are tested, typically under a static or
flow-through system. 3. Duration: The test lasts for 96 hours for fish and 48 hours for Daphnia. 4.
Endpoint: Mortality is recorded, and the LCso is calculated. | | Aquatic Plants (Algae) | OECD Guideline
201: "Freshwater Alga and Cyanobacteria, Growth Inhibition Test". Objective: Determine the ECso (Effect
Concentration for 50% growth inhibition). | 1. Exposure: Algae are exposed to the test substance in growth
media over multiple generations. 2. Duration: The test typically runs for 72 hours, but data for diclosulam is
based on a 14-day study [2]. 3. Measurement: Growth inhibition is measured by cell count or biomass. 4.

Endpoint: The ECso is calculated based on the reduction in growth rate. |

Ecotoxicological Risk Assessment Workflow

The following diagram illustrates the logical workflow for assessing the environmental risk of a pesticide

like diclosulam to different non-target organisms, based on the data and standard protocols.
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Limitations and Further Research

¢ Lack of Comparative Data: The search results provide a robust profile for diclosulam but lack
equivalent experimental data for common alternative herbicides (e.g., other ALS inhibitors like
imazethapyr or flumetsulam). A true comparative guide requires this parallel dataset.

¢ Focus on Acute Toxicity: The available data primarily covers acute (short-term) exposure. A
comprehensive assessment for researchers would also need to consider chronic toxicity and
sublethal effects.

¢ Indirect Effects: The data shows diclosulam is highly toxic to aquatic plants and algae [1] [2]. The
degradation of this primary food source could have significant indirect impacts on entire aquatic
ecosystems, a factor that should be considered in environmental risk assessments.

To obtain a complete comparison, you may need to conduct targeted searches for specific alternative

herbicides using scientific databases and regulatory documents (e.g., from the US EPA) [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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